Cas no 1807102-21-1 (3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride
• CAS No: 1807102-21-1
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882069
• Update Time: 2025-10-30

3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)3-1-2(12)4(6(9)10)7(11)13-3/h1,6H
• InChI Key： JFKGIXBWQABGMT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)N=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride

3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride (CAS No. 1807102-21-1)

3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride, with the CAS registry number 1807102-21-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl, fluoro, and iodine groups, along with a carbonyl chloride moiety. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block for the synthesis of advanced materials and bioactive molecules.

The synthesis of this compound involves a series of carefully optimized reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and halogenations. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex structures with high purity and yield. The compound's stability under various reaction conditions has been extensively studied, revealing its suitability for use in both thermal and photochemical reactions.

One of the most promising applications of 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride lies in its potential as a precursor for the development of novel pharmaceutical agents. Its ability to undergo nucleophilic acyl substitution reactions makes it an ideal candidate for generating bioisosteres and drug-like molecules with enhanced pharmacokinetic profiles. Recent studies have demonstrated its utility in the synthesis of inhibitors targeting key enzymes involved in cancer progression and neurodegenerative diseases.

In addition to its role in drug discovery, this compound has also found applications in materials science. The incorporation of fluorinated groups into polymer backbones has been shown to significantly enhance their thermal stability and mechanical properties. Researchers have explored the use of this compound as a monomer for synthesizing advanced fluoropolymers, which exhibit exceptional resistance to harsh environmental conditions. These materials hold great potential for use in aerospace, electronics, and industrial applications.

The electronic properties of 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride have been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These studies have revealed that the compound's electron-deficient nature makes it highly reactive towards nucleophiles, facilitating its use in cross-coupling reactions and other organocatalytic processes.

From an environmental standpoint, the degradation pathways of this compound have been investigated to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid hydrolysis, leading to the formation of less hazardous byproducts. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carbonyl chloride (CAS No. 1807102-21-1) represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and computational modeling, position it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions to both academic and industrial sectors.